Cas no 1401419-86-0 ((5β,6α,8α,10α,13α)-6-Hydroxy-15-oxokaura-9(11),16-dien-18-oic acid)

• Product Name: (5β,6α,8α,10α,13α)-6-Hydroxy-15-oxokaura-9(11),16-dien-18-oic acid
• CAS No: 1401419-86-0
• Molecular Formula: C₂₀H₂₆O₄
• Molecular Weight: 330.418046474457
• CID: 1080902
• PubChem ID: 53238558

(5β,6α,8α,10α,13α)-6-Hydroxy-15-oxokaura-9(11),16-dien-18-oic acid Properties

Names and Identifiers

• Pterisolic acid B
• Kaura-​9(11)​,​16-​dien-​18-​oic acid, 6-​hydroxy-​15-​oxo-​, (4α,​6α)​-
• (5β,6α,8α,10α,13α)-6-Hydroxy-15-oxokaura-9(11),16-dien-18-oic acid
• [ "" ]
• DA-57211
• HY-122946
• Kaura-9(11),16-dien-18-oic acid, 6-hydroxy-15-oxo-, (4I+/-,6I+/-)-
• (1S,3S,4S,5R,9R,13R)-3-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
• FS-9498
• CS-0090632
• AKOS032961922
• DTXSID901184460
• 1401419-86-0

• InChIKey： CSODFCSZYDJPLH-SEPLDZIRSA-N
• Inchi： 1S/C20H26O4/c1-11-12-5-6-14-18(2)7-4-8-19(3,17(23)24)15(18)13(21)10-20(14,9-12)16(11)22/h6,12-13,15,21H,1,4-5,7-10H2,2-3H3,(H,23,24)/t12-,13+,15+,18+,19-,20+/m1/s1
• SMILES： O=C1C(=C)[C@H]2C[C@@]31C(=CC2)[C@]1(C)CCC[C@@](C)(C(=O)O)[C@@]1([H])[C@](O)([H])C3

Computed Properties

• Exact Mass: 330.18300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 330.18310931g/mol
• Heavy Atom Count: 24
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 3.11000
• PSA: 74.60000
• Boiling Point: 536.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 292.4±26.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids